3',5'-Dimethyl-1-(2-methylbenzyl)-4,1'-bipiperidine

• Molecular Formula: C20H32N2
• Molecular Weight: 300.5 g/mol
• IUPAC Name: 3,5-dimethyl-1-[1-[(2-methylphenyl)methyl]piperidin-4-yl]piperidine
• InChI: InChI=1S/C20H32N2/c1-16-12-17(2)14-22(13-16)20-8-10-21(11-9-20)15-19-7-5-4-6-18(19)3/h4-7,16-17,20H,8-15H2,1-3H3
• InChI Key: DJMARARVQRPHAU-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)C2CCN(CC2)CC3=CC=CC=C3C)C

Description

3',5'-Dimethyl-1-(2-methylbenzyl)-4,1'-bipiperidine, commonly known as DMMDA-2, is a synthetic psychoactive drug that belongs to the class of phenethylamines. It was first synthesized in the 1970s and has been used in scientific research to study the mechanisms of action and physiological effects of psychoactive drugs.

Mechanism Of Action

DMMDA-2 is believed to produce its psychoactive effects by binding to the serotonin 5-HT2A receptor and activating it. This activation leads to an increase in the levels of neurotransmitters such as dopamine and serotonin in the brain, which are responsible for regulating mood, appetite, and other physiological functions.
Biochemical and Physiological Effects
DMMDA-2 has been shown to produce a range of physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to produce changes in mood, perception, and cognition.

Advantages And Limitations For Lab Experiments

One of the advantages of using DMMDA-2 in lab experiments is that it is a highly potent and selective agonist of the serotonin 5-HT2A receptor, which makes it useful for studying the mechanisms of action of psychoactive drugs. However, one of the limitations of using DMMDA-2 is that it is a synthetic drug that may not accurately reflect the effects of naturally occurring psychoactive compounds.

Future Directions

There are several future directions for research on DMMDA-2, including:
1. Studying the long-term effects of DMMDA-2 on the brain and other physiological systems.
2. Investigating the potential therapeutic applications of DMMDA-2 for the treatment of psychiatric disorders such as depression and anxiety.
3. Developing new analogs of DMMDA-2 that may have improved pharmacological properties and fewer side effects.
4. Studying the interactions between DMMDA-2 and other psychoactive drugs to better understand the mechanisms of action of these compounds.
In conclusion, DMMDA-2 is a synthetic psychoactive drug that has been used in scientific research to study the mechanisms of action and physiological effects of psychoactive drugs. It has a high affinity for the serotonin 5-HT2A receptor and produces changes in mood, perception, and cognition. While there are limitations to using DMMDA-2 in lab experiments, it remains a useful tool for studying the effects of psychoactive drugs. Future research on DMMDA-2 may lead to new insights into the mechanisms of action of psychoactive drugs and the development of new treatments for psychiatric disorders.

Synthesis Methods

DMMDA-2 can be synthesized through a multi-step process that involves the reaction of 2-methylbenzylamine with 1,2-dibromopropane to form 1-(2-methylbenzyl)piperidine. This intermediate is then reacted with 3,5-dimethylaniline to form DMMDA-2.

Scientific Research Applications

DMMDA-2 has been used in scientific research to study the mechanisms of action and physiological effects of psychoactive drugs. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is believed to be responsible for its psychoactive effects.